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Compound of Interest

Ethyl 1-benzyl-4-oxopiperidine-3-
Compound Name:
carboxylate hydrochloride

Cat. No.: B075784

An In-Depth Technical Guide to the Safe Handling of Ethyl 1-benzyl-4-oxopiperidine-3-
carboxylate hydrochloride

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency management of
Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. The protocols and information
herein are synthesized from authoritative safety data sheets and chemical databases to ensure
scientific integrity and promote a culture of safety in the laboratory.

Section 1: Compound Profile and Strategic
Importance

Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride is a heterocyclic compound
widely utilized as a key building block and pharmaceutical intermediate.[1][2] Its structural
features, including the piperidine ring and reactive carbonyl group, make it a valuable precursor
in the synthesis of complex molecules, particularly those targeting the central nervous system
(CNS).[1][3][4] Understanding its properties is the first step toward safe and effective utilization
in research and development.

This compound is typically encountered as a white to beige or brown crystalline powder.[1][5]
Due to its role as a synthetic intermediate, laboratory personnel are likely to handle it in its solid
form, necessitating specific controls to mitigate the risks associated with airborne particulates.
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Chemical Identification Data

Proper identification is critical for safety and regulatory compliance. The following table

summarizes the key identifiers for this compound.

Identifier

Value

Source(s)

Chemical Name

Ethyl 1-benzyl-4-oxopiperidine-

3-carboxylate hydrochloride

[6]

1-Benzyl-3-carbethoxy-4-
piperidone hydrochloride, Ethyl

Synonyms 3][7

ynony N-benzyl-3-oxopiperidine-4- BIL7]
carboxylate hydrochloride

CAS Number 52763-21-0 [71[8]

Molecular Formula

Ci15H19NOs3 - HCI

[7](8]

Molecular Weight

297.78 g/mol

[6](8]

Appearance

White to brown crystalline

powder

[1]5]

Physicochemical Properties

These properties influence storage conditions, handling procedures, and potential reactivity.

Property Value Source(s)
Melting Point 160 - 165 °C (decomposes) [7]
] Not applicable / No information
Flash Point ] [71[8]
available
N Soluble in Methanol (as part of
Solubility ] [1][8]
an NH4OH solution)
- Stable under normal
Stability [1]

temperatures and pressures
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Section 2: Hazard Analysis and Risk Mitigation

A thorough understanding of the specific hazards associated with Ethyl 1-benzyl-4-
oxopiperidine-3-carboxylate hydrochloride is fundamental to establishing a safe working
environment. The primary risks associated with this solid compound are irritation upon contact
with the skin, eyes, and respiratory system.[9]

GHS Classification and Precautionary Measures

The Globally Harmonized System (GHS) provides a standardized framework for hazard
communication. The classification for this compound necessitates specific handling protocols to
avoid exposure.[6]

Hazard Statement

GHS Classification Signal Word Pictogram
(H-Code)

Skin H315: Causes skin _

: o N Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious )

o o Warning

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause ]
Toxicity (Single ) o Warning
respiratory irritation
Exposure)

Precautionary Statements (P-Codes) - Abridged:[9]

P261: Avoid breathing dust.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Incompatibilities and Hazardous Decomposition
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To prevent unwanted and potentially hazardous reactions, this compound should be stored
away from incompatible materials.

e Incompatible Materials: Strong oxidizing agents.[10]

e Hazardous Decomposition Products: Upon thermal decomposition, this compound can
release irritating and toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen chloride gas.[7][11]

Section 3: Standard Operating Protocol for Safe
Laboratory Handling

The following protocols are designed to minimize exposure and ensure the safe handling of
Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride from storage to use. The
causality behind these steps is the compound's nature as a fine, irritant powder.

Engineering Controls

The primary engineering control is to prevent the generation and inhalation of dust.

« Ventilation: All handling of the solid compound, especially weighing and transferring, must be
performed in a certified chemical fume hood or a ventilated balance enclosure.[7][9] This
captures any airborne particles at the source.

o Eyewash and Safety Shower: An operational and easily accessible emergency eyewash
station and safety shower must be located in the immediate vicinity of the handling area.[9]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.
Mandatory PPE Protocol:

e Hand Protection: Wear nitrile rubber gloves.[7] Inspect gloves for any tears or punctures
before use. Double-gloving is recommended for extended procedures.

o Eye Protection: Chemical safety goggles conforming to European Standard EN166 or
OSHA's 29 CFR 1910.133 regulations are required.[7][10] A face shield should be used in
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addition to goggles when there is a significant risk of splashing or dust generation.

+ Respiratory Protection: For operations with a high potential for dust generation, a
NIOSH/MSHA or European Standard EN 136 approved respirator with a particulate filter
(e.g., N95) is necessary.[8]

* Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned. For larger
guantities, a chemically resistant apron is advisable.

Prepare for Handling

Don Lab Coat
(Buttoned)

Don Safety Goggles
(Check Fit)

Don Respirator
(If high dust risk)

Don Nitrile Gloves
(Inspect First)

Ready for Safe Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) sequence before handling.

Safe Weighing and Dispensing Protocol
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This protocol is designed to prevent contamination and personnel exposure.

e Preparation: Designate a specific area within the fume hood for dispensing. Place a weigh
boat or appropriate container on the analytical balance.

e Tare Balance: Close the balance draft shield doors and tare the balance.

o Transfer: Open the stock container inside the fume hood. Use a clean spatula to carefully
transfer the desired amount of powder to the weigh boat. Avoid scooping in a manner that
creates airborne dust.

» Weighing: Close the draft shield doors and record the mass.
o Closure: Securely close the stock container immediately after dispensing.

o Cleanup: Use a small brush or a specialized laboratory vacuum to clean any residual powder
from the balance and surrounding area within the fume hood. Dispose of the weigh boat and
any contaminated wipes as hazardous waste.

e Hand Washing: After the procedure is complete and PPE has been removed, wash hands
thoroughly with soap and water.[9]
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Preparation

Retrieve from Storage

'

Don Appropriate PPE
(Gloves, Goggles, Coat)

(Work in Fume HoocD

Weigh Compound
(Avoid Dust)

Transfer to Reaction Vessel

Conclusion

Clean Work Area &
Tools

Dispose of Waste

Return to Storage

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of the compound.
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Section 4: Emergency Protocols

Immediate and correct response to an emergency can significantly reduce the severity of an
incident.

EXxposure Response

Exposure Event Occurs

Eye Contact

Rinse cautiously with water

Inhalation

Move victim to fresh air.
Keep at rest.
Seek medical attention.

Skin Contact

Immediately wash with
plenty of soap and water.
Remove contaminated clothing.
Seek medical attention if
irritation persists.

for at least 15 minutes.
Remove contact lenses.
Seek immediate medical attention.

Click to download full resolution via product page
Caption: Decision tree for responding to personnel exposure events.
Detailed First-Aid Measures:[7][9]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.

¢ Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops or persists.

+ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor. If the victim is not breathing,
provide artificial respiration.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Accidental Release (Spill) Protocol

This protocol is for minor incidental spills that can be handled by trained laboratory personnel.
For major spills, evacuate the area and contact emergency services.[12][13]

Minor Spill Cleanup Procedure:

Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill location.
[14]

e Assess: Ensure the spill is minor and that you have the correct PPE and materials to clean it
up. Ensure ventilation is adequate.

o PPE: Don the appropriate PPE as described in Section 3.2, including respiratory protection.
» Containment: Prevent the powder from spreading further.

o Cleanup: Gently sweep or scoop up the spilled solid material and place it into a suitable,
labeled container for hazardous waste disposal.[9][10] Avoid actions that generate dust. Do
not use a standard vacuum cleaner.

» Decontamination: Once the bulk material is removed, wipe the spill area with a cloth
dampened with soapy water. Collect the cloth and any contaminated materials for disposal
as hazardous waste.[14]

» Disposal: Seal and label the waste container. Dispose of it through your institution's
hazardous waste management program.[9]

Section 5: Storage and Waste Disposal
Storage Conditions

Proper storage is crucial for maintaining the compound's stability and preventing accidental
release.
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» Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents.[1][9]

o Keep the container tightly closed when not in use.[1][9]

Waste Management

All waste containing this compound, including empty containers, contaminated PPE, and
cleanup materials, must be treated as hazardous waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[9][14] Do not empty into drains.
[9] Chemical waste generators are responsible for ensuring complete and accurate
classification and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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